Cas no 1214343-06-2 (4-Methoxy-3,5-di(pyridin-4-yl)pyridine)

• Product Name: 4-Methoxy-3,5-di(pyridin-4-yl)pyridine
• CAS No: 1214343-06-2
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 4909172
• Update Time: 2025-05-27

4-Methoxy-3,5-di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-di(pyridin-4-yl)pyridine
• 4-Methoxy-3,5-di(pyridin-4-yl)pyridine

• Inchi： 1S/C16H13N3O/c1-20-16-14(12-2-6-17-7-3-12)10-19-11-15(16)13-4-8-18-9-5-13/h2-11H,1H3
• InChI Key： ONYXHTBPBWLLJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=CC=1C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9

Additional information on 4-Methoxy-3,5-di(pyridin-4-yl)pyridine

Comprehensive Overview of 4-Methoxy-3,5-di(pyridin-4-yl)pyridine (CAS No. 1214343-06-2): Properties, Applications, and Research Insights

4-Methoxy-3,5-di(pyridin-4-yl)pyridine (CAS No. 1214343-06-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound, characterized by its pyridine-based scaffold and methoxy functional group, exhibits properties that make it a valuable intermediate in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and binding affinity, which are critical for designing novel therapeutics targeting enzymes and receptors.

In recent years, the demand for highly functionalized pyridine derivatives like 4-Methoxy-3,5-di(pyridin-4-yl)pyridine has surged, driven by their versatility in medicinal chemistry and catalysis. A growing trend in scientific literature highlights its role in the development of kinase inhibitors and photovoltaic materials, aligning with global interests in cancer therapeutics and renewable energy technologies. Users frequently search for terms such as "pyridine derivatives in drug design" or "CAS 1214343-06-2 applications," reflecting the compound's relevance in cutting-edge research.

The synthetic routes for 4-Methoxy-3,5-di(pyridin-4-yl)pyridine often involve cross-coupling reactions or multi-step organic transformations, which are optimized for yield and purity. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound, ensuring its suitability for downstream applications. Its solubility profile and thermal stability further enhance its utility in diverse experimental conditions, making it a preferred choice for researchers exploring structure-activity relationships (SAR).

From an industrial perspective, 4-Methoxy-3,5-di(pyridin-4-yl)pyridine is often discussed in the context of patented formulations and intellectual property related to small-molecule drugs. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to academic and commercial laboratories. SEO-optimized queries such as "buy CAS 1214343-06-2" or "suppliers of methoxy-pyridine derivatives" indicate a robust market demand.

Ongoing studies are investigating the biological activity of 4-Methoxy-3,5-di(pyridin-4-yl)pyridine, particularly its potential as a ligand for protein targets implicated in neurodegenerative diseases. Its electron-rich aromatic system also positions it as a candidate for organic electronics, such as OLEDs and conductive polymers. These interdisciplinary applications underscore the compound's adaptability and future potential in both life sciences and nanotechnology.

In summary, 4-Methoxy-3,5-di(pyridin-4-yl)pyridine (CAS No. 1214343-06-2) represents a multifaceted compound with broad implications across scientific disciplines. Its chemical properties, synthetic accessibility, and emerging applications make it a subject of continuous exploration, resonating with trends in precision medicine and sustainable materials. For researchers and industry professionals, staying updated on its developments is crucial to leveraging its full potential.